Cas no 21651-53-6 ((4alphaR,7S,7alphaS)nepetalactone)

• Product Name: (4alphaR,7S,7alphaS)nepetalactone
• CAS No: 21651-53-6
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 1996578
• PubChem ID: 6431022
• Update Time: 2025-04-21

(4alphaR,7S,7alphaS)nepetalactone Chemical and Physical Properties

Names and Identifiers

• (4alphaR,7S,7alphaS)nepetalactone
• (4aR,7S,7aS)-nepetalactone
• (5R,8S,9R)-Nepetalactone
• 4abeta,7alpha,7abeta-Nepetalactone
• 4aR,7S,7aS-nepetalactone
• cis,cis-Nepetalactone
• cis-cis-nepetalactone
• 4aβ,7α,7aβ-Nepetalactone
• Nepetalactone, cis,cis
• UNII-L488Q0FFC1
• 4a.beta.,7.alpha.,7a.beta.-Nepetalactone
• Cyclopenta(c)pyran-1(4aH)-one, 5,6,7,7a-tetrahydro-4,7-dimethyl-, (4aR,7S,7aS)-
• (4aR,7S,7aS)-4,7-dimethyl-5,6,7,7a-tetrahydrocyclopenta[c]pyran-1(4aH)-one
• DTXSID1075197
• ZDKZHVNKFOXMND-XVYDVKMFSA-N
• Q27282686
• Nepetalactone, (+)-(4aR,7S,7aS)-
• C22201
• (4aR,7S,7aS)-4,7-dimethyl-5,6,7,7a-tetrahydro-4aH-cyclopenta[c]pyran-1-one
• (+)-(4aR,7S,7aS)-nepetalactone
• 21651-53-6
• L488Q0FFC1
• CHEBI:144482
• Cyclopenta[c]pyran-1(4aH)-one, 5,6,7,7a-tetrahydro-4,7-dimethyl-, (4aR,7S,7aS)-
• (+)-cis,cis-Nepetalactone
• SCHEMBL13094329
• Z,Z-NEPETALACTONE
• Nepetalactone, 4ab,7a,7ab

• Inchi： 1S/C10H14O2/c1-6-3-4-8-7(2)5-12-10(11)9(6)8/h5-6,8-9H,3-4H2,1-2H3/t6-,8-,9-/m0/s1
• InChI Key： ZDKZHVNKFOXMND-XVYDVKMFSA-N
• SMILES： O1C=C(C)[C@@H]2CC[C@H](C)[C@@H]2C1=O

Computed Properties

• Exact Mass: 166.099379685g/mol
• Monoisotopic Mass: 166.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones